Cas no 10493-47-7 (2-(2-methylpropyl)anthracene-9,10-dione)
10493-47-7 structure
Product Name:2-(2-methylpropyl)anthracene-9,10-dione
CAS No:10493-47-7
MF:C18H16O2
MW:264.318445205688
CID:1147035
PubChem ID:22321051
Update Time:2025-04-20
2-(2-methylpropyl)anthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylpropyl)anthracene-9,10-dione
- SCHEMBL233251
- DTXSID60624726
- 2-Isobutylanthracene-9,10-dione
- 10493-47-7
- 2-isobutylanthraquinone
-
- Inchi: 1S/C18H16O2/c1-11(2)9-12-7-8-15-16(10-12)18(20)14-6-4-3-5-13(14)17(15)19/h3-8,10-11H,9H2,1-2H3
- InChI Key: QDXLTKIWHQNESJ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)CC(C)C)=O
Computed Properties
- Exact Mass: 264.115029749g/mol
- Monoisotopic Mass: 264.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 34.1Ų
2-(2-methylpropyl)anthracene-9,10-dione Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
10493-47-7 (2-(2-methylpropyl)anthracene-9,10-dione) Related Products
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- 32588-54-8(2-(1,1-dimethylpropyl)anthraquinone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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